Cas no 442556-22-1 (prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate)
442556-22-1 structure
Product Name:prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
CAS No:442556-22-1
MF:C27H27N3O3S
MW:473.586585283279
CID:6369808
PubChem ID:3741627
Update Time:2023-12-15
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
- allyl 5-cyano-2-methyl-6-((2-oxo-2-(o-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-cyano-1,4-dihydro-2-methyl-4-(4-methylphenyl)-6-[[2-[(2-methylphenyl)amino]-2-oxoethyl]thio]-, 2-propen-1-yl ester
- prop-2-enyl 5-cyano-2-methyl-6-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate
- Z56911487
- F1109-0023
- SR-01000497050-1
- AKOS005625427
- Oprea1_547268
- prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
- 442556-22-1
- SR-01000497050
- Oprea1_418453
-
- Inchi: 1S/C27H27N3O3S/c1-5-14-33-27(32)24-19(4)29-26(21(15-28)25(24)20-12-10-17(2)11-13-20)34-16-23(31)30-22-9-7-6-8-18(22)3/h5-13,25,29H,1,14,16H2,2-4H3,(H,30,31)
- InChI Key: ZUUMMPZZTNMUSO-UHFFFAOYSA-N
- SMILES: C1(C)NC(SCC(NC2=CC=CC=C2C)=O)=C(C#N)C(C2=CC=C(C)C=C2)C=1C(OCC=C)=O
Computed Properties
- Exact Mass: 473.17731291g/mol
- Monoisotopic Mass: 473.17731291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 892
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 664.0±55.0 °C(Predicted)
- pka: 13.96±0.70(Predicted)
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1109-0023-2μmol |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-5μmol |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-10μmol |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-20μmol |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-1mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-2mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-3mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-4mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-5mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1109-0023-10mg |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate |
442556-22-1 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
442556-22-1 (prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate) Related Products
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